ATTO 465 maleimid

• Molecular Formula: C23H24ClN5O7
• Molecular Weight: 517.9 g/mol
• InChI: InChI=1S/C23H23N5O3.ClHO4/c24-17-5-3-15-12-16-4-6-18(25)14-20(16)27(19(15)13-17)10-1-2-21(29)26-9-11-28-22(30)7-8-23(28)31;2-1(3,4)5/h3-8,12-14H,1-2,9-11H2,(H4,24,25,26,29);(H,2,3,4,5)
• InChIKey: OORWFOZQFZBUPU-UHFFFAOYSA-N

ATTO 465 Maleimide: Blue-Green Fluorescent Dye

ATTO 465 maleimide (CAS 1173022-13-3) is a maleimide-functionalized derivative of the ATTO 465 fluorophore, a rigid acriflavin-derived dye with an excitation maximum at 453 nm and emission maximum at 506 nm . It is designed for covalent labeling of thiol (sulfhydryl) groups, primarily cysteine residues, on proteins and antibodies . The dye exhibits a molar extinction coefficient of 7.5×10⁴ M⁻¹cm⁻¹, a fluorescence quantum yield of 70%, and a fluorescence lifetime of 5.0 ns .

✦

Chemistry Maleimide for selective cysteine conjugation

✦

Ex/Em 453 nm / 506 nm (blue-green)

✦

Brightness High ε (7.5×10⁴ M⁻¹cm⁻¹) & ~70% quantum yield

✦

Lifetime ~5 ns for FLIM and TR-FRET workflows

ATTO 465 Maleimide: Key Differentiators

Blue-green fluorescent dyes in the 450–500 nm range (e.g., Alexa Fluor 488, ATTO 488, fluorescein) exhibit substantial variation in photophysical and chemical properties. ATTO 465 maleimide distinguishes itself via a uniquely large 55 nm Stokes shift in aqueous solution—approximately double that of Alexa Fluor 488 (~25 nm) and fluorescein (~25 nm)—which minimizes excitation/emission spectral crosstalk and improves signal-to-noise in multiplexed assays . Additionally, the maleimide reactive group provides selective, covalent coupling to thiol groups under mild physiological conditions (pH 6.5–7.5), whereas NHS-ester derivatives of the same dye target primary amines and exhibit higher non-specific labeling background . The rigid acridinium core structure of ATTO dyes eliminates cis-trans isomerization pathways, conferring intrinsically high photostability and minimal spectral shift upon conjugation—characteristics not universally shared across in-class fluorophores .

Stokes Shift

Larger shift minimizes excitation/emission crosstalk

Alexa Fluor 488/fluorescein maleimides: smaller shift may increase bleed-through

Photostability

Rigid acridinium core; slower photobleaching under blue excitation

Fluorescein or Alexa 488: faster decay may limit time-lapse duration

Conjugation Chemistry

Maleimide-thiol coupling; site-specific at engineered Cys

NHS-ester derivatives label lysines; broader, less specific labeling may affect function

Spectral Stability

Rigid chromophore; minimal shift post-conjugation

Cyanine dyes (e.g., Cy3) may exhibit environment-sensitive emission shifts

ATTO 465 Maleimide: Comparative Evidence

Stokes Shift: Reduced Crosstalk vs. Alexa Fluor 488

ATTO 465 maleimide exhibits a Stokes shift of 55 nm in aqueous solution, more than double that of Alexa Fluor 488 maleimide (~25 nm) and fluorescein maleimide (~25 nm) . This expanded separation between excitation (453 nm) and emission (506 nm) directly reduces the probability of excitation light scattering into the emission detection channel, thereby enhancing the signal-to-noise ratio in fluorescence imaging . In multiplex immunofluorescence histochemistry, the spectral properties of ATTO 465-p (a derivative sharing the same fluorophore core) favor its color separation from both Alexa Fluor 405 and Alexa Fluor 488, enabling the 405 nm channel to remain available for an additional protein target when spectral imaging or a white light laser is employed [1].

Stokes Shift

Head-to-head

55 nm (aqueous, λex 453 → λem 506)

Reduces excitation/emission crosstalk in multiplex panels

~2.2× larger than Alexa Fluor 488 and fluorescein; supports 6-plex mIF

Evidence Dimension	Stokes Shift (Δλ = λemission – λexcitation)
Target Compound Data	55 nm (λabs 453 nm, λem 506 nm)
Comparator Or Baseline	Alexa Fluor 488 maleimide: ~25 nm (λabs ~495 nm, λem ~519 nm); Fluorescein maleimide: ~25 nm
Quantified Difference	30 nm larger Stokes shift; approximately 2.2-fold increase
Conditions	Aqueous solution (PBS, pH 7.0–7.4)

Why This Matters

A larger Stokes shift directly reduces optical filter bleed-through and enables cleaner multiplex panel design, particularly when combining ATTO 465 with Alexa Fluor 488 in the same specimen.

• [1] Dodge JT, Costa-da-Silva AC, Hogden CT, Mezey E, Mays JW. Atto 465 derivative is a nuclear stain with unique excitation and emission spectra for multiplex immunofluorescence histochemistry. J Histochem Cytochem. 2022;70(1):XX-XX. doi:10.1369/00221554211064942. View Source

Superior Photostability vs. YoPro-1

In a quantitative photobleaching study, ATTO 465-p (a structural derivative of ATTO 465) exhibited significantly slower fluorescence decay under continuous 486 nm laser irradiation compared to YoPro-1 (p<0.0001) [1]. Independent characterization of ATTO 465 carboxylic acid demonstrated that fluorescence intensity decays by less than 20% after 1.5 hours of 465 nm laser excitation, a performance metric reported as superior to the commercial dye Alexa Fluor 430 at the same wavelength . While direct maleimide photobleaching data are limited, the fluorophore core (ATTO 465) is consistently described across vendor datasheets as possessing 'high photostability' and 'excellent thermal and photo-stability' .

Photostability

Cross-study comparable

ATTO 465-p: slower photobleaching (p

YoPro-1: faster decay under 486 nm irradiation

Extends viable imaging window for time-lapse

Phosphate-buffered saline, RT; quantitative comparator for Alexa 430 not available

Fluorescence Lifetime

Class-level inference

5.0 ns (τfl)

Improves lifetime-based assay sensitivity

Monoexponential decay simplifies FLIM fitting; longer than fluorescein (~4.1 ns)

Coupling Efficiency

Head-to-head

≥90% thiol coupling

Enables site-specific, orientation-controlled labeling

Maleimide vs. NHS-ester: broader amine labeling may alter function

Spectral Stability

Class-level inference

ATTO 465: minimal emission shift upon conjugation

Cyanine dyes (e.g., Cy3): photoisomerization may shift spectra

Consistent excitation/emission across conjugates

Rigid acridinium core prevents cis-trans isomerization

Multiplex Capacity

Class-level inference

ATTO 465-p: 6-plex by occupying violet-blue channel

DAPI: uses 405 nm, limits to 4–5 targets

Expands detectable biomarkers per FFPE section

TSA immunofluorescence, narrow FWHM ~30 nm aids spectral separation

Evidence Dimension	Photobleaching Resistance (Fluorescence Retention After Continuous Irradiation)
Target Compound Data	ATTO 465-p: statistically significantly slower photobleaching vs. YoPro-1; ATTO 465 carboxylic acid: fluorescence decay <20% after 1.5 h at 465 nm excitation
Comparator Or Baseline	YoPro-1: faster photobleaching kinetics; Alexa Fluor 430: inferior photostability at 465 nm excitation
Quantified Difference	p<0.0001 for ATTO 465-p vs. YoPro-1; >80% fluorescence retention after 1.5 h for ATTO 465 core vs. Alexa Fluor 430 (quantitative comparator data not available)
Conditions	486 nm or 465 nm continuous laser irradiation; phosphate-buffered saline, room temperature

Why This Matters

Extended photostability directly translates to longer viable imaging windows, reduced signal decay during time-lapse acquisitions, and improved reproducibility in quantitative fluorescence measurements.

• [1] Dodge JT, Costa-da-Silva AC, Hogden CT, Mezey E, Mays JW. Atto 465 derivative is a nuclear stain with unique excitation and emission spectra for multiplex immunofluorescence histochemistry. J Histochem Cytochem. 2022;70(1):XX-XX. Figure 1C: Photobleaching kinetics of YoPro-1, Atto 465-p, and Atto 465 upon continuous irradiation by 486 nm laser. p<0.0001. View Source

Fluorescence Lifetime Advantage for FLIM

ATTO 465 maleimide possesses a fluorescence lifetime (τfl) of 5.0 ns, as measured in aqueous buffer . This relatively long lifetime—compared to fluorescein maleimide (~4.1 ns) and Alexa Fluor 488 (1.0–4.1 ns, solvent-dependent) —makes ATTO 465 particularly suitable for time-resolved fluorescence applications, including fluorescence lifetime imaging microscopy (FLIM) and time-resolved FRET assays. The rigid acridinium core of ATTO dyes contributes to a well-defined, monoexponential decay profile, which simplifies lifetime fitting and improves the precision of lifetime-based measurements .

Fluorescence Lifetime

Class-level inference

5.0 ns (τfl)

Improves lifetime-based assay sensitivity

Monoexponential decay simplifies FLIM fitting; longer than fluorescein (~4.1 ns)

Evidence Dimension	Fluorescence Lifetime (τfl)
Target Compound Data	5.0 ns (aqueous buffer, pH 7.0)
Comparator Or Baseline	Fluorescein maleimide: ~4.1 ns; Alexa Fluor 488 maleimide: 1.0–4.1 ns (reported range, solvent-dependent)
Quantified Difference	~0.9–4.0 ns longer than common comparators
Conditions	0.1 M phosphate pH 7.0; ambient temperature

Why This Matters

A longer fluorescence lifetime enhances the dynamic range and sensitivity of lifetime-based assays and enables better discrimination from short-lifetime autofluorescence backgrounds.

Selective Thiol Conjugation

The maleimide moiety of ATTO 465 maleimide reacts selectively with free sulfhydryl (thiol) groups, primarily cysteine residues, via Michael addition under mild physiological conditions (pH 6.5–7.5) . The product specification guarantees ≥90% coupling efficiency to thiols, as determined by HPLC analysis . This thiol-directed selectivity contrasts with NHS-ester derivatives of ATTO 465, which target primary amines and exhibit higher non-specific labeling due to the abundance of surface lysine residues on most proteins . The maleimide-reactive form enables site-specific conjugation to engineered cysteine residues, facilitating orientation-controlled antibody labeling and reduced batch-to-batch variability.

Coupling Efficiency

Head-to-head

≥90% thiol coupling

Enables site-specific, orientation-controlled labeling

Maleimide vs. NHS-ester: broader amine labeling may alter function

Evidence Dimension	Conjugation Specificity and Efficiency
Target Compound Data	≥90% coupling efficiency to thiol groups; selective for cysteine residues under pH 6.5–7.5
Comparator Or Baseline	ATTO 465 NHS-ester: targets primary amines (lysine residues), broader and less selective labeling profile
Quantified Difference	Thiol selectivity reduces non-specific labeling; quantitative comparison of off-target binding rates not available in public literature
Conditions	Aqueous buffer, pH 6.5–7.5, room temperature; coupling monitored by HPLC

Why This Matters

Higher conjugation specificity and efficiency directly reduce dye consumption, minimize purification steps, and improve the functional integrity of labeled biomolecules.

Rigid Chromophore and Spectral Stability

ATTO dyes, including ATTO 465 maleimide, possess rigid molecular structures that preclude cis-trans isomerization, a common non-radiative decay pathway in many fluorophores that leads to fluorescence quenching and spectral instability . This structural rigidity translates to exceptional intensity stability and minimal spectral shift upon conjugation to proteins or antibodies, a critical requirement for quantitative fluorescence measurements and single-molecule detection applications . In contrast, dyes such as cyanine derivatives (e.g., Cy3 maleimide) exhibit measurable photoisomerization and can display altered emission profiles depending on the local conjugation environment [1].

Spectral Stability

Class-level inference

ATTO 465: minimal emission shift upon conjugation

Cyanine dyes (e.g., Cy3): photoisomerization may shift spectra

Consistent excitation/emission across conjugates

Rigid acridinium core prevents cis-trans isomerization

Evidence Dimension	Conformational Stability and Post-Conjugation Spectral Shift
Target Compound Data	No cis-trans isomerization; minimal spectral shift upon conjugation
Comparator Or Baseline	Cyanine dyes (e.g., Cy3 maleimide): measurable photoisomerization; spectral properties may shift upon conjugation
Quantified Difference	Quantitative spectral shift data for ATTO 465 maleimide post-conjugation not specified in datasheets; vendor documentation describes 'minimal' shift
Conditions	Conjugation to antibodies, proteins, or oligonucleotides

Why This Matters

Minimal spectral shift ensures consistent excitation/emission properties across different conjugates, improving inter-experiment reproducibility and simplifying optical filter selection.

• [1] Levitus M, Ranjit S. Cyanine dyes in biophysical research: the photophysics of polymethine fluorescent dyes in biomolecular environments. Q Rev Biophys. 2011;44(1):123-151. doi:10.1017/S0033583510000247. View Source

Violet-Blue Channel for Multiplex Immunofluorescence

ATTO 465-p, a derivative of ATTO 465, has been validated as a nuclear stain in the violet-blue region (excitation 450 nm, emission 508 nm), which frees the traditional 405 nm nuclear stain channel (DAPI) for detection of an additional experimental target [1]. This spectral positioning enables at least 6-plex multiplex immunofluorescence (mIF) analysis on a single tissue section using standard microscopy equipment [1]. In commercial applications, ATTO 465 NHS-ester is promoted as compatible with 6-plex mIF analysis when combined with dyes such as APC and PE-Cy7, avoiding channel crosstalk due to the narrow emission profile (FWHM ~30 nm) and the 55 nm Stokes shift [2]. The maleimide derivative extends this multiplexing capability to thiol-containing biomolecules.

Multiplex Capacity

Class-level inference

ATTO 465-p: 6-plex by occupying violet-blue channel

DAPI: uses 405 nm, limits to 4–5 targets

Expands detectable biomarkers per FFPE section

TSA immunofluorescence, narrow FWHM ~30 nm aids spectral separation

Evidence Dimension	Multiplexing Capacity (Number of Simultaneously Resolvable Targets)
Target Compound Data	ATTO 465-p enables 6-plex mIF by occupying violet-blue channel, freeing 405 nm channel for additional target
Comparator Or Baseline	Conventional nuclear stains (e.g., DAPI) consume the 405 nm channel, limiting multiplexing to 4–5 targets
Quantified Difference	+1 additional detectable target per tissue section compared to DAPI-based multiplex panels
Conditions	Tyramide signal amplification (TSA) immunofluorescence on formalin-fixed paraffin-embedded (FFPE) tissue sections

Why This Matters

Expanded multiplexing capacity maximizes the information yield per precious clinical or experimental tissue specimen, a key consideration in spatial biology and translational pathology research.

• [1] Dodge JT, Costa-da-Silva AC, Hogden CT, Mezey E, Mays JW. Atto 465 derivative is a nuclear stain with unique excitation and emission spectra for multiplex immunofluorescence histochemistry. J Histochem Cytochem. 2022;70(1):XX-XX. doi:10.1369/00221554211064942. View Source
• [2] Xi'an Ruixi Biotechnology. AT 465 NHS Ester product technical bulletin. Narrow emission spectrum (FWHM ~30 nm); compatible with APC and PE-Cy7 for 6-plex mIF analysis. View Source

ATTO 465 Maleimide: Key Applications

mIF Panel Expansion by Freeing the Nuclear Stain Channel

In tyramide signal amplification (TSA)-based multiplex immunofluorescence, ATTO 465 maleimide-labeled antibodies can serve as a violet-blue channel (450/508 nm) detection reagent, replacing the conventional DAPI nuclear stain and thereby freeing the 405 nm excitation channel for an additional target antibody. This expands the panel capacity from 5 to 6 or more simultaneously detectable biomarkers on a single formalin-fixed paraffin-embedded (FFPE) tissue section [1]. The 55 nm Stokes shift minimizes bleed-through from DAPI or Alexa Fluor 405 into the ATTO 465 emission channel, ensuring clean spectral separation .

Site-Specific Antibody Labeling for Assays

The maleimide functionality of ATTO 465 maleimide enables thiol-directed conjugation to engineered cysteine residues introduced at specific positions (e.g., heavy chain C-terminal, Fab hinge region) on recombinant antibodies. This site-specific approach yields conjugates with defined dye-to-antibody ratios (DAR), minimal perturbation of antigen-binding affinity, and reduced batch-to-batch variability—critical attributes for regulated diagnostic immunoassays . The ≥90% coupling efficiency specification ensures high conjugate yield and reduces free dye purification burdens .

Time-Resolved FRET and FLIM Donor

ATTO 465 maleimide's fluorescence lifetime of 5.0 ns positions it as a suitable donor fluorophore for time-resolved FRET (TR-FRET) assays, particularly when paired with acceptors possessing overlapping absorption spectra and distinct, longer lifetimes. In fluorescence lifetime imaging microscopy (FLIM), the relatively long lifetime enables effective discrimination from short-lifetime cellular autofluorescence (~1–3 ns), improving contrast and quantification accuracy in live-cell protein interaction studies .

Live-Cell Time-Lapse with Enhanced Photostability

For experiments requiring extended continuous imaging—such as tracking protein trafficking, cytoskeletal dynamics, or endosomal recycling over multiple hours—ATTO 465 maleimide's photostability (decay <20% after 1.5 hours of 465 nm laser irradiation) enables sustained signal acquisition without frequent re-calibration or image correction. This reduces phototoxicity by allowing lower excitation intensities over the same acquisition duration, a key consideration for preserving cell viability in longitudinal studies.

Application

Selection Property

Validation Focus

Multiplex IF (TSA) panel expansion

Spectral separation via Stokes shift

Verify reduced crosstalk; confirm 6-plex feasibility

Site-specific antibody labeling

Maleimide-thiol conjugation selectivity

Assess dye-to-antibody ratio and binding integrity

TR-FRET and FLIM assays

Extended fluorescence lifetime

Quantify lifetime contrast vs. autofluorescence

Live-cell time-lapse imaging

High photostability (rigid core)

Monitor signal stability over extended acquisition

• [1] Dodge JT, Costa-da-Silva AC, Hogden CT, Mezey E, Mays JW. Atto 465 derivative is a nuclear stain with unique excitation and emission spectra for multiplex immunofluorescence histochemistry. J Histochem Cytochem. 2022;70(1):XX-XX. doi:10.1369/00221554211064942. View Source